Cas no 92289-49-1 (6-(benzylamino)pyridazin-3-ol)

6-(benzylamino)pyridazin-3-ol structure
6-(benzylamino)pyridazin-3-ol structure
Product Name:6-(benzylamino)pyridazin-3-ol
CAS No:92289-49-1
MF:C11H11N3O
MW:201.224541902542
CID:5056070
Update Time:2025-09-24

6-(benzylamino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 6-benzylamino-2H-pyridazin-3-one
    • 6-(benzylamino)pyridazin-3-ol
    • 3-(benzylamino)-1H-pyridazin-6-one
    • Inchi: 1S/C11H11N3O/c15-11-7-6-10(13-14-11)12-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)(H,14,15)
    • InChI Key: XMNCIVRKAWIBDR-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(=NN1)NCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • XLogP3: 0.6
  • Topological Polar Surface Area: 53.5

6-(benzylamino)pyridazin-3-ol Pricemore >>

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